Cas no 1552704-63-8 (5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-7-carbaldehyde)

• Product Name: 5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-7-carbaldehyde
• CAS No: 1552704-63-8
• MF: C₇H₉N₃O
• MW: 151.165860891342
• CID: 5565710
• PubChem ID: 83872505
• Update Time: 2025-05-26

5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyridine-7-carboxaldehyde, 5,6,7,8-tetrahydro-
• 5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-7-carbaldehyde

• Inchi： 1S/C7H9N3O/c11-4-6-1-2-10-7(3-6)8-5-9-10/h4-6H,1-3H2
• InChI Key： WOVDCCKWHXHBDC-UHFFFAOYSA-N
• SMILES： C12=NC=NN1CCC(C=O)C2

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 346.6±52.0 °C(Predicted)
• pka: 3.15±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-7-carbaldehyde

Introduction to 5H,6H,7H,8H-1,2,4-triazolo[1,5-a]pyridine-7-carbaldehyde (CAS No. 1552704-63-8)

The compound 5H,6H,7H,8H-1,2,4-triazolo[1,5-a]pyridine-7-carbaldehyde (CAS No. 1552704-63-8) represents a fascinating scaffold in the realm of heterocyclic chemistry, combining the structural features of triazoles and pyridines with a reactive aldehyde functionality. This molecule has garnered significant attention in recent years due to its potential applications in pharmaceutical and agrochemical research. The unique arrangement of nitrogen atoms in its core structure imparts distinctive electronic and steric properties, making it a valuable building block for further derivatization and functionalization.

One of the most compelling aspects of this compound is its versatility as a precursor in synthetic chemistry. The presence of the aldehyde group at the 7-position provides a reactive site for condensation reactions with various nucleophiles, enabling the construction of more complex molecular architectures. This reactivity has been exploited in the synthesis of bioactive molecules, including potential drug candidates. For instance, studies have demonstrated its utility in generating fused heterocycles that mimic natural product scaffolds, which are often targets for therapeutic intervention.

Recent advancements in medicinal chemistry have highlighted the importance of triazolo[1,5-a]pyridine motifs in drug discovery. These heterocycles are known for their ability to modulate biological pathways by interacting with specific protein targets. The aldehyde derivative (CAS No. 1552704-63-8) serves as an excellent starting point for exploring such interactions. Researchers have leveraged its scaffold to develop molecules with antimicrobial, anti-inflammatory, and anticancer properties. The aldehyde group can be further functionalized to introduce additional pharmacophores or to optimize solubility and bioavailability.

In particular, the synthesis of 5H,6H,7H,8H-1,2,4-triazolo[1,5-a]pyridine-7-carbaldehyde has been refined through modern catalytic methods that enhance efficiency and selectivity. Transition metal-catalyzed cross-coupling reactions have enabled the introduction of diverse substituents at strategic positions within the molecule. Such modifications are critical for tailoring pharmacological activity and improving metabolic stability. The compound’s compatibility with these advanced synthetic techniques makes it a preferred choice for medicinal chemists seeking to explore novel chemical space.

The biological activity of derivatives derived from 5H,6H,7H,8H-1,2,4-triazolo[1,5-a]pyridine-7-carbaldehyde has been systematically investigated in recent publications. For example, researchers have reported on its role as an intermediate in the synthesis of kinase inhibitors targeting diseases such as cancer and autoimmune disorders. The triazolopyridine core is particularly adept at binding to ATP pockets in enzymes due to its rigid structure and electron-rich nitrogen atoms. The aldehyde functionality further allows for covalent interactions with cysteine residues in target proteins or for linking multiple pharmacophores into a single entity.

Computational studies have also played a pivotal role in understanding the interactions between this compound and biological targets. Molecular modeling techniques predict favorable binding affinities when docked against protein receptors relevant to human health conditions. These predictions guide experimental efforts by highlighting key structural features that should be retained or modified during derivatization processes. Such interdisciplinary approaches underscore the importance of integrating computational chemistry with traditional synthetic methodologies.

The agrochemical sector has not been left behind in exploring the potential of triazolo[1,5-a]pyridine derivatives (CAS No. 1552704-63-8). Fungicides and herbicides based on this scaffold have shown promise due to their ability to disrupt essential metabolic pathways in pests while maintaining environmental safety profiles. Regulatory agencies favor compounds that exhibit low toxicity toward non-target organisms but high efficacy against pathogens or weeds. The aldehyde group offers opportunities for designing molecules that meet these stringent criteria by enabling selective modifications without compromising overall potency.

Future directions in research may focus on green chemistry approaches to improve the sustainability of synthesizing 5H,6H,7H,8H-1,2,4-triazolo[1,5-a]pyridine-7-carbaldehyde and its derivatives. Catalytic systems that minimize waste generation or employ renewable feedstocks would align with global efforts toward sustainable pharmaceutical production. Additionally， exploring biocatalytic routes could offer greener alternatives to traditional chemical transformations while maintaining high yields and purity standards required for industrial applications.

In conclusion,5H,6,7,8)-H-1,2,4-triazolo[1,5-a]pyridine-7-carbaldehyde (CAS No.1552704-63-8) stands as a versatile intermediate with broad applicability across multiple scientific disciplines.
Its unique structural attributes coupled with reactivity make it indispensable for constructing novel bioactive molecules.
As research progresses,
scientists continue
to uncover new methodologies
for leveraging this compound’s potential,
ensuring it remains at
the forefront
of chemical innovation.